5-Fluoro-4-[4-(1-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-phenylpyrimidine

• IUPAC Name: 5-fluoro-4-[4-(1-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-phenylpyrimidine
• InChI: InChI=1S/C18H19FN6O2S/c1-23-11-15(22-13-23)28(26,27)25-9-7-24(8-10-25)18-16(19)17(20-12-21-18)14-5-3-2-4-6-14/h2-6,11-13H,7-10H2,1H3
• InChI Key: INJGBWCAWMSESH-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)N2CCN(CC2)C3=NC=NC(=C3F)C4=CC=CC=C4
• Molecular Formula: C18H19FN6O2S
• Molecular Weight: 402.4 g/mol

Description

The compound “5-Fluoro-4-[4-(1-methylimidazol-4-yl)sulfonylpiperazin-1-yl]-6-phenylpyrimidine” is a complex organic molecule that contains several functional groups and structural features. It includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, a phenyl group (a six-membered carbon ring), a piperazine ring (a six-membered ring with two nitrogen atoms), a sulfonyl group (SO2), and an imidazole ring (a five-membered ring with two nitrogen atoms).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The presence of the nitrogen atoms in the imidazole, pyrimidine, and piperazine rings would likely result in these parts of the molecule being planar. The phenyl ring would also be planar. The sulfonyl group would likely introduce some polarity into the molecule.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of the nitrogen atoms and the sulfonyl group could potentially make the molecule reactive towards electrophiles. The aromatic rings (imidazole and phenyl) might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the nitrogen atoms and the sulfonyl group could potentially make the molecule polar, which would affect its solubility in different solvents. The molecule might also exhibit tautomeric forms due to the presence of the imidazole ring.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it would interact with biological molecules in the body to exert its effects. The exact mechanism would depend on the specific target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s intended to be a drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.